Asterriquinone
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Overview
Description
Asterriquinone is a natural product that is derived from the fungus Aspergillus terreus. This compound has been found to have various biological activities, including anti-tumor, anti-inflammatory, and anti-microbial properties. The unique structure of this compound has made it an attractive target for synthetic chemists, and several methods have been developed for its synthesis.
Scientific Research Applications
1. Pharmacological Properties and Biosynthesis
Asterriquinones are a class of metabolites derived from ascomycete fungi, notable for their pharmacological activities. They exhibit antiretroviral properties against the HIV virus, along with antitumor and antidiabetic effects. A key enzyme in their biosynthesis, TdiB, catalyzes the reverse prenylation in terrequinone A biosynthesis. This process involves transferring dimethylallyl diphosphate to the intermediate didemethylasterriquinone D to yield this compound C-1 (Schneider, Weber, & Hoffmeister, 2008).
2. Anti-Diabetic Potential
Research has identified this compound derivatives as promising candidates for orally available anti-diabetic drugs. These derivatives, particularly this compound B1, exhibit selective tyrosine kinase activity towards the insulin receptor and lower glucose levels in diabetic rodent models. Their activity is attributed to both insulin-sensitizing and insulin mimetic effects, highlighting their potential as new anti-diabetic agents (Tanaka, 2001).
3. Neuroprotective Effects
Asterriquinones have been identified as small molecule activators of the nerve growth factor (NGF) receptor, offering neuroprotective benefits. Certain this compound derivatives, like 1H5 and 5E5, demonstrate the ability to activate TrkA, the NGF receptor, and protect neurons from apoptosis. This suggests their potential utility in treating neurodegenerative diseases (Lin et al., 2007).
4. Antitumor and HIV Inhibitory Activities
Asterriquinones possess antitumor properties and inhibit HIV reverse transcriptase. This compound A1, in particular, has been shown to arrest the cell cycle in G1 and promote apoptotic cell death in cancer cells. Their broad spectrum of biological activities stems from their presence in various fungi, including Aspergillus terreus and Chaetomium sp. (Yadav et al., 2008).
5. Marine Fungi-Derived Neuroprotective Compounds
Recent studies on marine fungi-derived secondary metabolites, including asterriquinones, have shown significant neuroprotective influences. These compounds have been effective against neurotoxicity and demonstrate anti-ROS (reactive oxygen species) activity. This research opens up avenues for developing treatments for neurodegenerative diseases using natural compounds (Girich et al., 2020).
properties
CAS RN |
60696-52-8 |
---|---|
Molecular Formula |
C32H30N2O4 |
Molecular Weight |
506.6 g/mol |
IUPAC Name |
2,5-dihydroxy-3,6-bis[1-(2-methylbut-3-en-2-yl)indol-3-yl]cyclohexa-2,5-diene-1,4-dione |
InChI |
InChI=1S/C32H30N2O4/c1-7-31(3,4)33-17-21(19-13-9-11-15-23(19)33)25-27(35)29(37)26(30(38)28(25)36)22-18-34(32(5,6)8-2)24-16-12-10-14-20(22)24/h7-18,35,38H,1-2H2,3-6H3 |
InChI Key |
KMHWTYMNRHJTQG-UHFFFAOYSA-N |
SMILES |
CC(C)(C=C)N1C=C(C2=CC=CC=C21)C3=C(C(=O)C(=C(C3=O)O)C4=CN(C5=CC=CC=C54)C(C)(C)C=C)O |
Canonical SMILES |
CC(C)(C=C)N1C=C(C2=CC=CC=C21)C3=C(C(=O)C(=C(C3=O)O)C4=CN(C5=CC=CC=C54)C(C)(C)C=C)O |
Other CAS RN |
60696-52-8 |
synonyms |
2,5-Dihydroxy-3,6-bis[1-(2-methylbut-3-en-2-yl)indol-3-yl]cyclohexa-2,5-diene-1,4-dione |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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